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Compound of Interest

Compound Name: Biacetyl monoxime

Cat. No.: B7768994 Get Quote

Proper disposal of biacetyl monoxime is crucial for laboratory safety and environmental

protection. Disposal procedures must comply with institutional guidelines as well as local,

regional, and national hazardous waste regulations.[1][2] Chemical waste generators are

responsible for correctly classifying waste to ensure safe and compliant disposal.[2][3]

Chemical and Physical Properties
A summary of the key quantitative data for biacetyl monoxime is provided below.

Property Value

Molecular Formula C₄H₇NO₂

Molecular Weight 101.10 g/mol

Physical State Solid Powder[2]

Appearance White / Cream-colored[2][4]

Melting Point 75 - 78 °C (167 - 172.4 °F)[2]

Boiling Point 185 - 186 °C (365 - 366.8 °F) at 760 mmHg[2]

Solubility in Water 10 to 50 mg/mL at 17.78 °C (64 °F)[4][5]

Storage Temperature
2 - 8 °C in a tightly sealed container[1] or a

refrigerator[4].
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The following protocol outlines the step-by-step procedure for the safe handling and disposal of

biacetyl monoxime waste and for the cleanup of spills. This is a general guideline; always

consult your institution's specific safety protocols.

I. Personal Protective Equipment (PPE) and Handling

PPE: Always wear appropriate personal protective equipment, including chemical safety

goggles, a lab coat, and chemical-resistant gloves (inspect gloves before use).[1][6][7]

Ventilation: Handle biacetyl monoxime in a well-ventilated area or under a chemical fume

hood to prevent the inhalation of dust or fumes.[1][6]

Avoid Dust: Minimize the generation and accumulation of dust during handling.[3][6]

II. Disposal of Unused or Contaminated Biacetyl Monoxime

Waste Identification: Identify the material as biacetyl monoxime waste. Do not mix with

other waste streams unless directed by your institution's waste management plan.

Containerization:

Keep the waste chemical in its original, clearly labeled container if possible.

If transferring, use a suitable, tightly closed, and properly labeled hazardous waste

container.[6][8]

Storage Pending Disposal: Store the waste container in a cool, dry, and well-ventilated

designated hazardous waste storage area, away from incompatible materials such as strong

oxidizing agents.[3][6]

Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal company to arrange for pickup and proper disposal.

[7] Do not pour biacetyl monoxime down the drain.[2][9]

III. Spill Cleanup Protocol

Evacuation and Control: Evacuate non-essential personnel from the immediate spill area.

Ensure the area is well-ventilated.[6]
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Small Spills (Solid):

Gently dampen the spilled solid material with water to prevent dust from becoming

airborne.[4]

Carefully sweep or vacuum the dampened material into a suitable, labeled container for

disposal.[3][6]

Use absorbent paper dampened with water to wipe the spill area and pick up any

remaining material.[4]

Final Decontamination:

Wash the contaminated surface with a soap and water solution.[4]

Place all contaminated materials (absorbent paper, gloves, etc.) into a sealed, vapor-tight

plastic bag or a designated waste container for disposal.[4]

Disposal: Dispose of the sealed container of spill cleanup debris as hazardous waste,

following the procedure outlined in Section II.

Biacetyl Monoxime Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of biacetyl monoxime.
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Caption: Workflow for the safe disposal of biacetyl monoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7768994?utm_src=pdf-custom-synthesis
https://www.labtestsguide.com/diacetyl-monoxime-4g-l
https://www.fishersci.com/store/msds?partNumber=D24100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96029.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Butanedione-monoxime
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Butanedione-monoxime
https://store.sangon.com/productImage/SDS/A611357/A611357_EN_S.pdf
https://pim-resources.coleparmer.com/sds/07223.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1251106916_DiacetylMonoxime-CASNO-57-71-6-MSDS.pdf
https://suchmiorganics.com/Diacetyl-Monoxime.aspx
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11975651&lang=EN
https://www.benchchem.com/product/b7768994#biacetyl-monoxime-proper-disposal-procedures
https://www.benchchem.com/product/b7768994#biacetyl-monoxime-proper-disposal-procedures
https://www.benchchem.com/product/b7768994#biacetyl-monoxime-proper-disposal-procedures
https://www.benchchem.com/product/b7768994#biacetyl-monoxime-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7768994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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